Cas no 499120-74-0 (Benzenebutanoic acid, α-cyano-)

• Product Name: Benzenebutanoic acid, α-cyano-
• CAS No: 499120-74-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1538382
• PubChem ID: 68735020
• Update Time: 2024-03-01

Benzenebutanoic acid, α-cyano- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-cyano-
• Benzenebutanoic acid, α-cyano-
• 2-cyano-4-phenylbutanoic acid

• Inchi： 1S/C11H11NO2/c12-8-10(11(13)14)7-6-9-4-2-1-3-5-9/h1-5,10H,6-7H2,(H,13,14)
• InChI Key： JBNCQAQVZSAICK-UHFFFAOYSA-N
• SMILES： OC(C(C#N)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Melting Point: 74.5 °C
• Boiling Point: 365.6±35.0 °C(Predicted)
• pka: 2.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives